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Compound of Interest

Compound Name: 3-Nitrobenzonitrile

Cat. No.: B118961 Get Quote

Technical Support Center: Managing 3-
Nitrobenzonitrile Storage
This guide provides essential information for researchers, scientists, and drug development

professionals on the safe storage and handling of 3-Nitrobenzonitrile, with a focus on

managing incompatible materials.

Frequently Asked Questions (FAQs)
Q1: What is 3-Nitrobenzonitrile and what are its primary hazards?

A1: 3-Nitrobenzonitrile (CAS No. 619-24-9) is a solid organic compound.[1] It is classified as a

hazardous substance and is toxic if swallowed, in contact with skin, or if inhaled.[2] It also

causes skin and serious eye irritation.[2]

Q2: What are the general storage recommendations for 3-Nitrobenzonitrile?

A2: Store in a tightly closed container in a cool, dry, and well-ventilated area.[3][4] It should be

stored away from incompatible substances and foodstuff containers.[4] The storage area

should allow for the permanent extraction of any harmful vapors or gases.

Q3: What materials are incompatible with 3-Nitrobenzonitrile?
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A3: 3-Nitrobenzonitrile can react violently with strong oxidizing agents and bases.[3] It is also

generally incompatible with acids, amines, oxiranes, and acid anhydrides.[5]

Q4: Can 3-Nitrobenzonitrile be stored with other nitriles?

A4: While chemically similar, it is crucial to assess the specific reactivity of each nitrile. As a

general precaution, and to prevent cross-contamination, it is advisable to store different

chemical compounds separately, especially if their full range of incompatibilities is not known.

Q5: What happens if 3-Nitrobenzonitrile comes into contact with an incompatible material?

A5: Contact with incompatible materials like strong bases or oxidizing agents can lead to

violent reactions. Combustion or thermal decomposition can produce irritating and highly toxic

gases, including hydrogen cyanide, nitrogen oxides, carbon monoxide, and carbon dioxide.[3]

Troubleshooting Guide
Scenario 1: I suspect a container of 3-Nitrobenzonitrile has been contaminated with a strong

base.

Action:

Do not handle the container directly.

Immediately alert your lab supervisor and safety officer.

Evacuate the immediate area.

If there are signs of a reaction (e.g., heat, gas evolution, container bulging), follow your

institution's emergency procedures for a chemical spill or reaction.

Only personnel with appropriate training and personal protective equipment (PPE) should

manage the situation.

Scenario 2: I need to store 3-Nitrobenzonitrile in a shared chemical cabinet. What should I

check for?

Action:
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Review the inventory of the cabinet. Check for the presence of strong oxidizing agents

(e.g., peroxides, nitrates, chlorates) and strong bases (e.g., sodium hydroxide, potassium

hydroxide).

Ensure physical separation. If incompatible materials must be in the same cabinet, use

secondary containment (e.g., a chemically resistant tray or bin) to prevent accidental

mixing.

Verify labeling. Ensure all containers are clearly and accurately labeled.

Consult the Safety Data Sheet (SDS). Always refer to the SDS for the most detailed

information on storage and incompatibilities.[2][6]

Scenario 3: A small amount of 3-Nitrobenzonitrile has spilled near a container of a strong

oxidizing agent.

Action:

Prevent mixing. Do not allow the spilled material to come into contact with the oxidizing

agent.

Follow spill cleanup procedures. Wear appropriate PPE, including gloves, safety goggles,

and a dust respirator.[2]

Use a dry cleanup method to avoid generating dust.[4] Sweep or scoop the material into a

suitable, labeled container for waste disposal.[3][4]

Decontaminate the area as per your laboratory's standard operating procedures.

Quantitative Data Summary
Property Value Source

Melting Point 114-117 °C

Water Solubility 1.7 g/L at 25 °C

Density 0.33 g/cm³ at 20 °C
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Experimental Protocols
Protocol for Assessing Material Compatibility for Storage

Identify the Chemical: Clearly identify the chemical to be stored (in this case, 3-
Nitrobenzonitrile).

Consult the Safety Data Sheet (SDS): Obtain and thoroughly review the SDS for 3-
Nitrobenzonitrile, paying close attention to Section 7 (Handling and Storage) and Section

10 (Stability and Reactivity).[6][7]

Identify Incompatible Materials: From the SDS, list all specified incompatible materials (e.g.,

strong oxidizing agents, strong bases).[3]

Survey the Intended Storage Area: Physically inspect the intended storage location (e.g.,

cabinet, shelf).

Inventory Check: Create a list of all other chemicals currently stored in that location.

Cross-Reference: Compare the list of chemicals in the storage area with the list of 3-
Nitrobenzonitrile's incompatibilities.

Decision Making:

If no incompatible materials are present, 3-Nitrobenzonitrile can be stored in that

location.

If incompatible materials are present, they must be removed and stored separately. If

separate storage is not possible, implement secondary containment measures for either

the 3-Nitrobenzonitrile or the incompatible materials.

Labeling: Ensure the storage location is properly labeled according to your institution's

chemical hygiene plan.
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Caption: Workflow for assessing storage compatibility.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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